Cas no 16381-84-3 (({bicyclo2.2.1heptan-2-yl}methyl)hydrazine)

• Product Name: ({bicyclo2.2.1heptan-2-yl}methyl)hydrazine
• CAS No: 16381-84-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD14643177
• CID: 207905
• PubChem ID: 27845
• Update Time: 2025-11-02

({bicyclo2.2.1heptan-2-yl}methyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(bicyclo[2.2.1]hept-2-ylmethyl)-
• 3-bicyclo[2.2.1]heptanylmethylhydrazine
• ({bicyclo2.2.1heptan-2-yl}methyl)hydrazine
• [(Bicyclo[2.2.1]heptan-2-yl)methyl]hydrazine
• (2-Norbornylmethyl)hydrazine
• SCHEMBL14924180
• ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine
• BRN 2072374
• HYDRAZINE, (2-NORBORNYLMETHYL)-
• (Bicyclo[2.2.1]heptan-2-ylmethyl)hydrazine
• 16381-84-3
• CS-0287004
• AKOS010621644
• DTXSID00936875
• EN300-273063

• MDL： MFCD14643177
• Inchi： 1S/C8H16N2/c9-10-5-8-4-6-1-2-7(8)3-6/h6-8,10H,1-5,9H2
• InChI Key： JRQAXCQFHRMUCF-UHFFFAOYSA-N
• SMILES： N(CC1CC2CCC1C2)N

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on ({bicyclo2.2.1heptan-2-yl}methyl)hydrazine

Comprehensive Guide to ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine (CAS No. 16381-84-3): Properties, Applications, and Market Insights

({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine (CAS No. 16381-84-3) is a specialized organic compound with a unique bicyclic structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, also referred to as norbornane methylhydrazine, features a hydrazine functional group attached to a bicyclo[2.2.1]heptane (norbornane) scaffold, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula is C₈H₁₄N₂, and it exhibits properties that are valuable in drug discovery and material science.

The chemical properties of ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine include moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stereochemistry plays a crucial role in its reactivity, particularly in asymmetric synthesis. Researchers often explore its potential as a chiral building block for designing pharmaceutical intermediates, given the rigid framework of the norbornane moiety, which can enhance the stability and specificity of target molecules.

In recent years, ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine has been investigated for its applications in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to act as a hydrazine donor makes it useful in the synthesis of hydrazide derivatives, which are key precursors for drugs targeting neurodegenerative diseases. Additionally, its agrochemical applications include its use as an intermediate in the production of plant growth regulators and pest control agents, aligning with the growing demand for sustainable agricultural solutions.

The market for ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine is influenced by trends in green chemistry and precision synthesis. As industries shift toward environmentally friendly processes, the demand for high-purity intermediates like this compound has risen. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce waste, addressing concerns raised by regulatory bodies and environmentally conscious consumers. Furthermore, the compound's role in catalysis research and polymer chemistry has expanded its relevance in material science.

Frequently asked questions about ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine include inquiries about its safety profile, storage conditions, and scalable synthesis methods. Researchers also seek information on its spectroscopic data (e.g., NMR, IR spectra) and commercial availability. To meet these needs, suppliers are increasingly providing detailed technical datasheets and certificates of analysis, ensuring transparency and compliance with industry standards.

In summary, ({bicyclo[2.2.1]heptan-2-yl}methyl)hydrazine (CAS No. 16381-84-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique bicyclic hydrazine structure offers opportunities for innovation in synthetic chemistry, while market trends emphasize sustainable production and high-performance intermediates. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.